Cas no 88260-08-6 (ethyl 2-azabicyclo2.2.1heptane-3-carboxylate)

• Product Name: ethyl 2-azabicyclo2.2.1heptane-3-carboxylate
• CAS No: 88260-08-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD20542576
• CID: 709324
• PubChem ID: 13258847
• Update Time: 2025-06-15

ethyl 2-azabicyclo2.2.1heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester
• 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester(9CI)
• ethyl 3-azabicyclo[2.2.1]heptane-2-carboxylate
• ethyl 2-azabicyclo2.2.1heptane-3-carboxylate
• EN300-26880
• ethyl 2-azabicyclo[2,2,1]heptan-3-carboxylate
• QJGGRDROGASHNR-UHFFFAOYSA-N
• 2-aza-bicyclo[2.2.1]heptane-3-carboxylic acid ethyl ester
• SCHEMBL4031604
• DTXSID10532569
• SB47500
• 88260-08-6
• ethyl2-azabicyclo[2.2.1]heptane-3-carboxylate
• ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate

• MDL： MFCD20542576
• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-6-3-4-7(5-6)10-8/h6-8,10H,2-5H2,1H3
• InChI Key： QJGGRDROGASHNR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C2CCC(C2)N1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-azabicyclo2.2.1heptane-3-carboxylate

Recent Advances in the Study of Ethyl 2-Azabicyclo[2.2.1]heptane-3-carboxylate (CAS: 88260-08-6) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate (CAS: 88260-08-6) is a bicyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery and chemical biology. This research briefing aims to provide an overview of the latest developments related to this compound, including its synthesis, biological activities, and therapeutic potential. The compound's rigid bicyclic framework and functional groups make it a valuable scaffold for the design of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on optimizing the synthetic routes for ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate to improve yield and scalability. A 2023 publication in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis method that achieved enantioselectivity exceeding 95%, addressing previous challenges in stereocontrol. This advancement is particularly relevant for pharmaceutical applications where enantiopurity is critical. The synthetic methodology employs a palladium-catalyzed [3+2] cycloaddition, which has been shown to be both efficient and environmentally benign compared to traditional routes.

In terms of biological activity, recent in vitro studies have revealed that derivatives of ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate exhibit promising affinity for various neurotransmitter receptors. A 2024 study published in ACS Chemical Neuroscience identified several analogs with nanomolar binding affinity for σ-1 and σ-2 receptors, suggesting potential applications in neuropathic pain management and neurodegenerative diseases. Molecular docking simulations accompanying these findings provide insights into the structural determinants of receptor binding, which could guide future drug design efforts.

The compound's potential in antimicrobial applications has also been explored. Research published in the European Journal of Medicinal Chemistry (2023) demonstrated that certain fluorinated derivatives of ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate showed potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values comparable to current frontline antibiotics. These findings are particularly significant given the growing global threat of antimicrobial resistance, and further structure-activity relationship (SAR) studies are underway to optimize these compounds.

From a drug delivery perspective, recent investigations have examined the pharmacokinetic properties of ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate derivatives. A 2024 preclinical study reported improved blood-brain barrier penetration for certain analogs, addressing a major challenge in CNS drug development. The study utilized advanced LC-MS/MS techniques to quantify compound distribution in various tissues, providing comprehensive data on absorption, distribution, metabolism, and excretion (ADME) profiles.

Looking forward, several research groups have initiated programs to explore the broader applications of this scaffold. Computational studies using machine learning approaches are being employed to predict novel biological targets for these compounds, while parallel synthetic efforts aim to expand the chemical space around the core structure. The unique combination of synthetic accessibility, structural diversity, and demonstrated biological activity positions ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate as a promising platform for future drug discovery campaigns across multiple therapeutic areas.